Cas no 523980-01-0 (1-4-(Benzyloxy)-3-methoxybenzylpiperazine)

• Product name: 1-4-(Benzyloxy)-3-methoxybenzylpiperazine
• CAS No: 523980-01-0
• MF: C₁₉H₂₄N₂O₂
• MW: 312.406064987183
• MDL: MFCD05189143
• CID: 3111729
• PubChem ID: 4037879

1-4-(Benzyloxy)-3-methoxybenzylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-(Benzyloxy)-3-methoxybenzyl)piperazine
• STK488104
• CS-0327083
• 523980-01-0
• 1-{[4-(benzyloxy)-3-methoxyphenyl]methyl}piperazine
• VS-06579
• 1-[4-(benzyloxy)-3-methoxybenzyl]piperazine
• AKOS003238257
• BBL017901
• 1-[(3-methoxy-4-phenylmethoxyphenyl)methyl]piperazine
• 1-4-(Benzyloxy)-3-methoxybenzylpiperazine

• MDL： MFCD05189143
• Inchi： InChI=1S/C19H24N2O2/c1-22-19-13-17(14-21-11-9-20-10-12-21)7-8-18(19)23-15-16-5-3-2-4-6-16/h2-8,13,20H,9-12,14-15H2,1H3
• InChI Key： UGXXTNMWSZPWFR-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 312.183778013Da
• Monoisotopic Mass: 312.183778013Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 33.7Ų

Additional information on 1-4-(Benzyloxy)-3-methoxybenzylpiperazine

Comprehensive Overview of 1-4-(Benzyloxy)-3-methoxybenzylpiperazine (CAS No. 523980-01-0)

1-4-(Benzyloxy)-3-methoxybenzylpiperazine, with the CAS number 523980-01-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the piperazine derivative family, known for its versatile applications in drug discovery and development. The presence of a benzyloxy and methoxy functional group enhances its potential as a building block for synthesizing more complex molecules. Researchers are particularly interested in its structural properties, which make it a candidate for studying receptor interactions and metabolic pathways.

In recent years, the demand for piperazine-based compounds has surged due to their role in designing novel therapeutics. 1-4-(Benzyloxy)-3-methoxybenzylpiperazine is no exception, as its unique chemical framework allows for modifications that can target specific biological processes. For instance, its benzyl ether moiety is often explored for its potential in enhancing drug bioavailability. This aligns with current trends in precision medicine and personalized therapeutics, where researchers seek compounds with tunable properties to minimize side effects and maximize efficacy.

The synthesis of CAS 523980-01-0 involves multi-step organic reactions, including alkylation and etherification, which are well-documented in peer-reviewed journals. Its purity and stability are critical for reproducible results, making it a subject of interest in quality control and analytical chemistry. Advanced techniques like HPLC and NMR spectroscopy are commonly employed to characterize this compound, ensuring its suitability for high-throughput screening and preclinical studies.

From an industrial perspective, 1-4-(Benzyloxy)-3-methoxybenzylpiperazine is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, chemists are exploring eco-friendly routes to produce such compounds without compromising yield or purity. This resonates with the broader push toward carbon-neutral practices in the chemical sector, a topic frequently searched by professionals and academics alike.

Another area of interest is the compound's potential role in neuropharmacology. While not a drug itself, its structural analogs have been investigated for modulating neurotransmitter systems. This has led to discussions about its relevance in mental health research, particularly in understanding neurological disorders. Such applications are often highlighted in forums and scientific communities, reflecting the public's growing curiosity about brain health and cognitive enhancement.

In summary, 1-4-(Benzyloxy)-3-methoxybenzylpiperazine (CAS 523980-01-0) is a compound of multifaceted significance. Its chemical properties, synthetic accessibility, and potential applications in drug development and biochemical research make it a valuable subject for ongoing studies. As the scientific community continues to explore its capabilities, this compound is likely to remain a focal point in discussions about innovative therapeutics and sustainable chemistry.